Cas no 1204-52-0 (Benzoic acid,2-[(2-aminoethyl)dithio]-)

• Product name: Benzoic acid,2-[(2-aminoethyl)dithio]-
• CAS No: 1204-52-0
• MF: C₉H₁₁NO₂S₂
• MW: 229.31914
• CID: 182384
• PubChem ID: 14559

Benzoic acid,2-[(2-aminoethyl)dithio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(2-aminoethyl)dithio]-
• 2-(2-azaniumylethyldisulfanyl)benzoate
• BENZOIC ACID, 2-(2-AMINOETHYLDITHIO)-, inner salt
• 1204-52-0
• 2-(2-Aminoethyldithio)benzoic acid inner salt

• Inchi： InChI=1S/C9H11NO2S2/c10-5-6-13-14-8-4-2-1-3-7(8)9(11)12/h1-4H,5-6,10H2,(H,11,12)
• InChI Key： MDWMGDVMLUFHTD-UHFFFAOYSA-N
• SMILES： NCCSSC1C=CC=CC=1C(O)=O

Computed Properties

• Exact Mass: 265
• Monoisotopic Mass: 265
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114A^2
• XLogP3: -0.6

Experimental Properties

• Density: 1.38
• Boiling Point: 381.6°C at 760 mmHg
• Flash Point: 184.6°C
• Refractive Index: 1.671